molecular formula C11H12IN3O B8476856 6-Iodo-N,N,3-trimethylimidazo[1,2-a]pyridine-2-carboxamide

6-Iodo-N,N,3-trimethylimidazo[1,2-a]pyridine-2-carboxamide

Cat. No.: B8476856
M. Wt: 329.14 g/mol
InChI Key: ZPFFVQZQDAIYNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Iodo-N,N,3-trimethylimidazo[1,2-a]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C11H12IN3O and its molecular weight is 329.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12IN3O

Molecular Weight

329.14 g/mol

IUPAC Name

6-iodo-N,N,3-trimethylimidazo[1,2-a]pyridine-2-carboxamide

InChI

InChI=1S/C11H12IN3O/c1-7-10(11(16)14(2)3)13-9-5-4-8(12)6-15(7)9/h4-6H,1-3H3

InChI Key

ZPFFVQZQDAIYNB-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C2N1C=C(C=C2)I)C(=O)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 6-iodo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid (150 mg) in DMF (5 ml) were added HATU (283 mg) and N,N-diisopropylethylamine (0.17 ml) at 0° C. The mixture was allowed to warm to room temperature and stirred for 30 min. Dimethylamine (2 M in THF, 0.2 ml) was added, and the resultant mixture was stirred at the same temperature for 18 h. The mixture was then concentrated in vacuo and the residue was diluted with DCM (100 ml). The DCM layer was successively washed with saturated aqueous NH4Cl solution (40 ml), saturated aqueous NaHCO3 solution (20 ml), water (30 ml) and brine (50 ml). The DCM layer was then dried m over Na2SO4, and concentrated in vacuo to give the title compound (150 mg) as a brown oil.
Name
6-iodo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid
Quantity
150 mg
Type
reactant
Reaction Step One
Name
Quantity
283 mg
Type
reactant
Reaction Step One
Quantity
0.17 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.2 mL
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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